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Compound of Interest

Compound Name: Ametryn-13C,d3

Cat. No.: B12418654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Ametryn-13C,d3. The information presented is crucial for maintaining the

integrity of this isotopically labeled compound, ensuring accurate and reproducible results in

research and developmental applications. The stability of Ametryn-13C,d3 is expected to be

comparable to that of its unlabeled counterpart, Ametryn. The data and protocols in this guide

are primarily based on studies of Ametryn, providing a strong framework for handling the

labeled compound.

Core Stability Data
The stability of Ametryn is influenced by several factors, including pH, temperature, and light

exposure. The following tables summarize key quantitative data on the degradation kinetics

and half-life of Ametryn under various conditions.

Table 1: Degradation Kinetics of Ametryn in Aqueous Solution
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Condition Reactant Rate Constant Reference

pH 4-10, 25°C Aqueous Chlorine

Apparent second-

order rate constants >

5 x 10² M⁻¹s⁻¹ under

acidic and neutral

conditions. Reaction is

much slower under

alkaline conditions.

[1]

25°C
HOCl (neutral

ametryn)
7.22 x 10² M⁻¹s⁻¹ [1]

25°C
HOCl (charged

ametryn)
1.58 x 10³ M⁻¹s⁻¹ [1]

25°C
HOBr (neutral

ametryn)
9.07 x 10³ M⁻¹s⁻¹ [1]

25°C
HOBr (charged

ametryn)
3.54 x 10⁶ M⁻¹s⁻¹ [1]

Table 2: Half-life of Ametryn in Soil

Soil Type pH Half-life (days) Reference

Red-yellow latosol

(LVA)
4.4 26

Red-yellow latosol

(LVA)
4.9 19

Red-yellow latosol

(LVA)
5.8 12

Red-yellow ultisol

(PVA)
5.9 11

Recommended Storage Conditions
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To ensure the long-term stability of Ametryn-13C,d3, the following storage conditions are

recommended based on supplier information and general knowledge of triazine herbicides:

Solid Form (Powder):

-20°C for up to 3 years.

4°C for up to 2 years.

In Solvent:

-80°C for up to 6 months.

-20°C for up to 1 month.

For short-term transport, Ametryn-13C,d3 is stable at ambient temperatures for a few days. It

is stable in neutral, weakly acidic, and weakly alkaline media. However, it is hydrolyzed by

strong acids (pH 1) and alkalis (pH 13). The compound also exhibits slight sensitivity to natural

light and extreme temperatures, with slow decomposition under UV light.

Experimental Protocols
While specific, detailed stability testing protocols for Ametryn-13C,d3 are not publicly

available, a general protocol can be formulated based on established guidelines for chemical

stability testing and information from studies on Ametryn.

1. Protocol for Determining Hydrolytic Stability

This protocol is designed to assess the stability of Ametryn-13C,d3 in aqueous solutions at

different pH values.

Materials:

Ametryn-13C,d3

HPLC-grade water

Buffer solutions (pH 4, 7, and 9)
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Volumetric flasks

Incubator or water bath

HPLC-UV or LC-MS/MS system

Procedure:

Prepare a stock solution of Ametryn-13C,d3 in a suitable organic solvent (e.g., methanol

or acetonitrile).

Prepare test solutions by spiking the stock solution into the buffer solutions (pH 4, 7, and

9) to a final concentration of approximately 1-10 µg/mL.

Divide each test solution into aliquots in sealed, transparent vials.

Store the vials at a constant temperature (e.g., 25°C and 50°C) in the dark.

At specified time intervals (e.g., 0, 1, 3, 7, 14, and 30 days), withdraw an aliquot from each

test solution.

Analyze the concentration of Ametryn-13C,d3 in each aliquot using a validated HPLC-UV

or LC-MS/MS method.

Calculate the degradation rate and half-life at each pH and temperature condition.

2. Protocol for Photostability Testing

This protocol follows the principles of the ICH Q1B guideline for photostability testing.

Materials:

Ametryn-13C,d3 (solid and in solution)

Photostability chamber equipped with a light source conforming to ICH Q1B (e.g., xenon

arc lamp or metal halide lamp)

Quartz cells or other transparent containers
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Dark control samples wrapped in aluminum foil

HPLC-UV or LC-MS/MS system

Procedure:

Expose samples of Ametryn-13C,d3 in both solid and solution form to light under

controlled temperature and humidity conditions.

The light exposure should be not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt hours per square meter.

Simultaneously, store dark control samples under the same conditions but protected from

light.

At the end of the exposure period, analyze both the exposed and dark control samples for

any changes in physical properties (e.g., appearance, color) and for the concentration of

Ametryn-13C,d3 and the formation of any degradation products using a validated HPLC-

UV or LC-MS/MS method.

Compare the results from the exposed samples to those of the dark control samples to

determine the extent of photodegradation.

Degradation Pathways and Experimental Workflows
The following diagrams illustrate the degradation pathway of Ametryn and a general workflow

for a stability study.
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Ametryn Degradation Pathway

Ametryn

Hydroxylation (-OH) Dealkylation (-R) Demethylation (-SCH3)

Hydroxy Ametryn De-ethyl Ametryn De-isopropyl Ametryn S-demethylated Ametryn

Click to download full resolution via product page

Caption: Proposed degradation pathway of Ametryn.
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General Stability Study Workflow

Planning

Execution

Analysis & Reporting

Define Objective & Scope

Select Batches of Ametryn-13C,d3

Develop & Validate Analytical Method

Prepare Samples (Solid & Solution)

Expose to Stress Conditions
(Temp, pH, Light)

Collect Samples at Time Points

Analyze Samples (e.g., LC-MS)

Calculate Degradation Kinetics & Half-life

Prepare Stability Report

Click to download full resolution via product page

Caption: Workflow for a comprehensive stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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